Cas no 356795-26-1 (N'-(4-methoxyphenyl)methyl-N-phenylethanediamide)

N'-(4-Methoxyphenyl)methyl-N-phenylethanediamide is a diamide derivative characterized by its unique structural features, including a methoxyphenyl and phenyl moiety linked via an ethanediamide backbone. This compound is of interest in synthetic and medicinal chemistry due to its potential as an intermediate in the development of pharmacologically active molecules. Its methoxy and phenyl groups contribute to enhanced solubility and reactivity, making it suitable for applications in organic synthesis and drug discovery. The diamide functionality offers versatility for further functionalization, enabling the creation of complex molecular architectures. Its stability under standard conditions ensures reliable handling and storage.
N'-(4-methoxyphenyl)methyl-N-phenylethanediamide structure
356795-26-1 structure
Product Name:N'-(4-methoxyphenyl)methyl-N-phenylethanediamide
CAS No:356795-26-1
MF:C16H16N2O3
MW:284.309844017029
CID:5474938
Update Time:2025-05-20

N'-(4-methoxyphenyl)methyl-N-phenylethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-methoxybenzyl)-N'-phenylethanediamide
    • N'-(4-methoxyphenyl)methyl-N-phenylethanediamide
    • Inchi: 1S/C16H16N2O3/c1-21-14-9-7-12(8-10-14)11-17-15(19)16(20)18-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,17,19)(H,18,20)
    • InChI Key: JDBUJGMIGJFHOA-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC=C(OC)C=C1)(=O)C(NC1=CC=CC=C1)=O

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N'-(4-methoxyphenyl)methyl-N-phenylethanediamide Related Literature

Additional information on N'-(4-methoxyphenyl)methyl-N-phenylethanediamide

N'-(4-Methoxyphenyl)methyl-N-phenylethanediamide: A Comprehensive Overview

The compound with CAS No 356795-26-1, known as N'-(4-methoxyphenyl)methyl-N-phenylethanediamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines aromatic rings with amide functionalities, making it a versatile building block for various applications. Recent studies have highlighted its potential in drug delivery systems, electronic materials, and advanced polymer synthesis.

N'-(4-Methoxyphenyl)methyl-N-phenylethanediamide exhibits a distinctive chemical structure characterized by a central ethanediamide backbone. This backbone is flanked by two aromatic substituents: a phenyl group and a 4-methoxyphenyl group. The presence of the methoxy group introduces electronic and steric effects that significantly influence the compound's reactivity and solubility properties. Researchers have recently explored how these effects can be leveraged to enhance the performance of materials in high-tech applications.

One of the most promising areas of research involving this compound is its role in drug delivery systems. The amide functionalities in N'-(4-methoxyphenyl)methyl-N-phenylethanediamide allow for the formation of stable bonds with various bioactive molecules, making it an ideal candidate for targeted drug delivery. A 2023 study published in *Advanced Materials* demonstrated that this compound can serve as a carrier for anticancer drugs, significantly improving their bioavailability and reducing side effects.

In addition to its biomedical applications, N'-(4-methoxyphenyl)methyl-N-phenylethanediamide has also shown potential in the development of advanced electronic materials. Its aromatic structure contributes to high thermal stability and excellent electrical properties, making it suitable for use in organic semiconductors and flexible electronics. Recent breakthroughs in this field have been documented in *Nature Electronics*, where researchers utilized this compound to create high-performance organic field-effect transistors (OFETs) with unprecedented charge carrier mobility.

The synthesis of N'-(4-methoxyphenyl)methyl-N-phenylethanediamide involves a multi-step process that combines nucleophilic substitution and condensation reactions. The optimization of these steps has been a focus of recent research efforts, with chemists striving to develop more efficient and environmentally friendly synthetic routes. A 2023 paper in *Green Chemistry* reported the successful implementation of a catalytic asymmetric synthesis method, which not only enhances yield but also reduces waste production.

Furthermore, the compound's ability to form self-assembled monolayers (SAMs) has opened new avenues for its application in surface engineering. SAMs formed by N'-(4-methoxyphenyl)methyl-N-phenylethanediamide exhibit exceptional stability and functionality, making them ideal for use in sensors, catalysis, and corrosion protection. Recent studies have explored the integration of these SAMs into nanotechnology platforms, paving the way for innovative solutions in environmental monitoring and energy storage.

In conclusion, N'-(4-methoxyphenyl)methyl-N-phenylethanediamide (CAS No 356795-26-1) stands out as a versatile and multifaceted compound with vast potential across diverse scientific domains. Its unique chemical structure, combined with cutting-edge research advancements, positions it as a key player in the development of next-generation materials and technologies. As ongoing studies continue to uncover new applications and optimizations, this compound is poised to make significant contributions to both academic research and industrial innovation.

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